Cas no 16081-78-0 (7-Amino-2-methylquinazolin-4(1H)-one)
7-Amino-2-methylquinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-2-methyl-1H-quinazolin-4-one
- 7-AMINO-2-METHYL-QUINAZOLIN-4-OL
- 7-amino-2-methylquinazolin-4(3H)-one
- 7-Amino-2-methylquinazolin-4(1H)-one
-
- MDL: MFCD09746301
- Inchi: 1S/C9H9N3O/c1-5-11-8-4-6(10)2-3-7(8)9(13)12-5/h2-4H,10H2,1H3,(H,11,12,13)
- InChI Key: VQPGQTCYPTUFNL-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=CC=2N=C(C)N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Topological Polar Surface Area: 67.5
7-Amino-2-methylquinazolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0974957-5g |
7-amino-2-methylquinazolin-4-ol |
16081-78-0 | 95% | 5g |
$680 | 2024-07-24 | |
| A2B Chem LLC | AF05780-1g |
7-AMINO-2-METHYL-QUINAZOLIN-4-OL |
16081-78-0 | >95% | 1g |
$335.00 | 2024-04-20 | |
| A2B Chem LLC | AF05780-5g |
7-AMINO-2-METHYL-QUINAZOLIN-4-OL |
16081-78-0 | >95% | 5g |
$912.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y0974957-5g |
7-amino-2-methylquinazolin-4-ol |
16081-78-0 | 95% | 5g |
$1500 | 2025-02-28 |
7-Amino-2-methylquinazolin-4(1H)-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 7-Amino-2-methylquinazolin-4(1H)-one
Introduction to 7-Amino-2-methylquinazolin-4(1H)-one (CAS No. 16081-78-0)
7-Amino-2-methylquinazolin-4(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 16081-78-0, belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of pharmacological properties. Quinazoline scaffolds are widely recognized for their role in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.
The structural motif of 7-Amino-2-methylquinazolin-4(1H)-one consists of a fused benzene and pyrimidine ring system, with an amino group at the 7-position and a methyl group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and optimization. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of the compound's reactivity and interaction with biological targets.
In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in preclinical studies. One of the most compelling areas of investigation has been their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. Several quinazoline-based compounds have shown promise in inhibiting aberrant kinase activity, leading to their development as therapeutic agents.
Notably, 7-Amino-2-methylquinazolin-4(1H)-one has been explored as a precursor in the synthesis of more complex quinazoline derivatives designed to target specific kinases. For instance, modifications at the 6-position or 3-position of the quinazoline core can introduce additional functional groups that enhance binding affinity to particular kinase domains. This strategic approach has led to the discovery of several potent inhibitors that are currently being evaluated in clinical trials.
The pharmacological profile of 7-Amino-2-methylquinazolin-4(1H)-one has also been studied in the context of its antimicrobial properties. Emerging evidence suggests that quinazoline derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, thereby exerting antibacterial effects. This has opened up new avenues for developing novel antibiotics to combat multidrug-resistant bacterial strains, a growing concern in global healthcare.
Furthermore, the compound's potential as an anti-inflammatory agent has not been overlooked. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Preclinical studies have indicated that certain quinazoline derivatives can modulate inflammatory signaling pathways by inhibiting key pro-inflammatory cytokines and enzymes. 7-Amino-2-methylquinazolin-4(1H)-one, with its unique structural features, may contribute to this growing field by serving as a lead compound for further development.
The synthesis of 7-Amino-2-methylquinazolin-4(1H)-one typically involves multi-step organic reactions that highlight the versatility of quinazoline chemistry. Common synthetic routes include cyclization reactions between appropriately substituted benzamides or anthranilic acid derivatives with formamidine acetate or urea derivatives. These reactions often require careful optimization of reaction conditions to ensure high yields and purity of the final product.
In addition to its pharmaceutical applications, 7-Amino-2-methylquinazolin-4(1H)-one has found utility in chemical biology research. Its well-defined structure makes it an excellent candidate for use as a probe or intermediate in biochemical assays aimed at understanding enzyme mechanisms and ligand-receptor interactions. Such studies are crucial for elucidating the fundamental processes underlying various biological functions and for identifying new therapeutic targets.
The future prospects for 7-Amino-2-methylquinazolin-4(1H)-one and its derivatives remain promising as researchers continue to explore new synthetic methodologies and pharmacological applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid virtual screening and experimental validation of novel quinazoline-based compounds.
In conclusion, 7-Amino-2-methylquinazolin-4(1H)-one (CAS No. 16081-78-0) represents a significant compound in the realm of medicinal chemistry due to its structural diversity and potential biological activities. Its role as a precursor for kinase inhibitors, antimicrobial agents, anti-inflammatory drugs, and research tools underscores its importance in both academic research and drug development pipelines. As our understanding of disease mechanisms continues to evolve, compounds like 7-Amino-2-methylquinazolin-4(1H)-one will undoubtedly play a pivotal role in shaping future therapeutic strategies.
16081-78-0 (7-Amino-2-methylquinazolin-4(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)